Cas no 16432-36-3 (tris(1-phenylbutane-1,3-dionato-O,O')chromium)

• Product Name: tris(1-phenylbutane-1,3-dionato-O,O')chromium
• CAS No: 16432-36-3
• MF: C₃₀H₂₇CrO₆
• MW: 535.527890443802
• CID: 87693
• PubChem ID: 5488833
• Update Time: 2025-06-06

tris(1-phenylbutane-1,3-dionato-O,O')chromium Chemical and Physical Properties

Names and Identifiers

• tris(1-phenylbutane-1,3-dionato-O,O')chromium
• Chromium(III) benzoylacetonate
• chromiumtris(benzoylacetonate)
• PHENYLBUTANEDIONATOCHROMIUM
• tris(1-phenyl-1,3-butanedionato)-chromiu
• tris(1-phenyl-1,3-butanedionato)chromium
• tris(1-phenyl-1,3-butanedionato)-chromium(3+
• TRIS(1-PHENYL-1,3-BUTANEDIONO)CHROMIUM
• tris(benzoylacetonato)chromium
• TRIS(1-PHENYL-1,3-BUTANE DIONO)- CHROMIUM III
• TRIS(1-PHENYL-1,3-BUTANEDIONATO)CHROMIUM(III)
• Tris(1-phenyl-1,3-butanediono)chromium (III)
• 16432-36-3
• EINECS 240-484-2
• Chromium, tris(1-phenyl-1,3-butanedionato-.kappa.O,.kappa.O')-
• Chromium(3+), tris(1-phenyl-1,3-butanedionato)-
• chromium(3+);(Z)-3-oxo-1-phenylbut-1-en-1-olate
• Chromium, tris(1-phenyl-1,3-butanedionato-kappaO,kappaO')-
• Tris(1-phenyl-1,3-butanedionato-O,O')chromium
• Chromium, tris(1-phenyl-1,3-butanedionato-O,O')-
• NSC 174279
• Chromium tris(benzoylacetate)
• Chromium, tris(1-phenyl-1,3-butanedionato)-
• DTXSID501015439
• WUZCBSQKHJJABD-YNEVXYPXSA-K
• Chromium, tris(1-phenyl-1,3-butanedionato-kappaO1,kappaO3)-

• MDL： MFCD00036117
• Inchi： 1S/3C10H10O2.Cr/c3*1-8(11)7-10(12)9-5-3-2-4-6-9;/h3*2-7,12H,1H3;/q;;;+3/p-3/b3*10-7-;
• InChI Key： WUZCBSQKHJJABD-YNEVXYPXSA-K
• SMILES： [Cr+3].[O-]/C(=C\C(C)=O)/C1C=CC=CC=1.[O-]/C(=C\C(C)=O)/C1C=CC=CC=1.[O-]/C(=C\C(C)=O)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 535.12100
• Monoisotopic Mass: 538.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Density: g/cm3
• Melting Point: 237.5°C
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 133.7°C
• PSA: 78.90000
• LogP: 6.76200

tris(1-phenylbutane-1,3-dionato-O,O')chromium Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• RTECS：GB7580000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes